Cas no 2138560-45-7 (3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride)

• Product Name: 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• CAS No: 2138560-45-7
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 5796419
• PubChem ID: 165963753
• Update Time: 2025-06-08

3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• EN300-1145314
• 2138560-45-7

• Inchi： 1S/C11H21ClO3S/c1-9(10-4-5-10)6-15-7-11(2,3)8-16(12,13)14/h9-10H,4-8H2,1-3H3
• InChI Key： WQMDFADYMAMYNH-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)COCC(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2138560-45-7 and Product Name: 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride

The compound with the CAS number 2138560-45-7 and the product name 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a sulfonyl chloride functional group and a cyclopropyl moiety makes it a versatile intermediate for various chemical transformations, particularly in the synthesis of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates that can facilitate the rapid and efficient synthesis of novel therapeutic agents. The 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride stands out as a compound that meets this demand by offering a robust scaffold for further functionalization. Its structural features, including the highly reactive sulfonyl chloride group, make it an attractive candidate for the preparation of sulfonamides, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of this compound is its role in the synthesis of sulfonamide derivatives. Sulfonamides have long been recognized for their therapeutic potential, with applications ranging from antibiotics to anti-inflammatory agents. The sulfonyl chloride moiety in 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride allows for facile introduction into various molecular frameworks, enabling chemists to design and develop new compounds with tailored pharmacological properties. This flexibility has made it a valuable tool in medicinal chemistry research.

Moreover, the cyclopropyl group in the compound's structure contributes to its unique reactivity and stability. Cyclopropanes are known for their strained three-membered ring structure, which can be exploited in various chemical reactions to achieve high yields and selectivity. In the context of pharmaceutical intermediates, this feature can be particularly advantageous for constructing complex molecular architectures while maintaining structural integrity.

Recent studies have highlighted the importance of 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride in the development of novel drug candidates. For instance, researchers have utilized this compound to synthesize sulfonamides with enhanced binding affinity to biological targets. By leveraging its reactive sulfonyl chloride group, scientists have been able to introduce sulfonamide moieties into molecules that exhibit potent activity against various diseases. These findings underscore the compound's significance as a building block in drug discovery.

The synthesis of 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride involves multi-step organic transformations that highlight its complexity and synthetic utility. The process typically begins with the preparation of a primary alcohol derivative followed by conversion to the corresponding sulfonyl chloride using traditional reagents such as phosphorus pentachloride or thionyl chloride. The introduction of the cyclopropyl group requires careful optimization to ensure high regioselectivity and yield.

In addition to its role in drug development, this compound has found applications in materials science and agrochemicals. Its unique structural features make it a suitable candidate for synthesizing polymers with specialized properties or for developing novel agrochemical agents. The versatility of 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride underscores its broad utility across multiple scientific disciplines.

The growing interest in green chemistry has also influenced the use of 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride as a sustainable alternative in synthetic processes. Researchers are increasingly exploring methods to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

Looking ahead, the future prospects for 3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride appear promising as new methodologies and applications continue to emerge. Advances in computational chemistry and automated synthesis may further enhance its accessibility and utility in research settings. Additionally, collaborations between academia and industry could lead to innovative uses that expand its impact on scientific progress.

In conclusion,3-(2-cyclopropylpropoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 2138560-45-7) is a multifaceted compound with significant potential across various fields. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow,this compound will undoubtedly play an essential role in shaping future advancements in chemical biology and drug discovery.